Cas no 370102-78-6 (Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 2-(trifluoromethyl)-)

• Product Name: Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 2-(trifluoromethyl)-
• CAS No: 370102-78-6
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• CID: 1480746
• PubChem ID: 14806086
• Update Time: 2025-08-05

Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 2-(trifluoromethyl)-
• 2-(trifluoromethyl)bicyclo[2.2.1]hept-5-ene-2-carboxylicacid
• 370102-78-6
• EN300-8777984
• 2-(Trifluoromethyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• SCHEMBL75012
• 2-Trifluoromethylbicyclo[2,2,1]hepta-5-ene-2-carboxylic acid
• Z1508954129

• Inchi： 1S/C9H9F3O2/c10-9(11,12)8(7(13)14)4-5-1-2-6(8)3-5/h1-2,5-6H,3-4H2,(H,13,14)
• InChI Key： IVQQRSCSISNRNA-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CC2C=CC1C2)(F)F

Computed Properties

• Exact Mass: 206.05547
• Monoisotopic Mass: 206.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 2-(trifluoromethyl)-

Introduction to Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 2-(trifluoromethyl) (CAS No. 370102-78-6)

Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 2-(trifluoromethyl) (CAS No. 370102-78-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to the class of bicyclic hydrocarbons, characterized by its fused ring system, which imparts distinct reactivity and potential applications in synthetic chemistry and drug development.

The bicyclo[2.2.1]hept framework is a versatile scaffold that has been extensively studied for its role in designing biologically active molecules. The presence of a trifluoromethyl group at the 2-position of the heptane ring system enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further derivatization and exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a key intermediate in the synthesis of novel therapeutic agents. The trifluoromethyl substituent, in particular, is known for its ability to modulate pharmacokinetic profiles, including bioavailability and half-life, which are critical factors in drug design.

In the realm of pharmaceutical research, Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 2-(trifluoromethyl) has been investigated for its potential role in developing inhibitors targeting various biological pathways. Studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in inflammation and cancer metabolism. The rigid bicyclic core provides a stable platform for further functionalization, allowing researchers to tailor the molecule's properties to achieve specific biological effects.

The synthesis of this compound involves multi-step organic transformations, including cyclization reactions and fluorination processes, which require precise control over reaction conditions to ensure high yield and purity. The increasing demand for fluorinated compounds in pharmaceuticals has driven innovation in synthetic methodologies, making compounds like Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 2-(trifluoromethyl) more accessible for industrial applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Researchers have leveraged its structural features to develop libraries of analogs with varying substituents, enabling high-throughput screening for drug discovery programs. The trifluoromethyl group's electron-withdrawing nature can also influence electronic properties, making it useful in designing molecules with specific spectroscopic characteristics for diagnostic applications.

The chemical stability of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 2-(trifluoromethyl) under various conditions has been thoroughly evaluated, demonstrating its suitability for long-term storage and transportation without significant degradation. This stability is crucial for maintaining the integrity of pharmaceutical intermediates during industrial processes.

As interest in green chemistry grows, efforts have been made to optimize synthetic routes for this compound using sustainable methodologies. Solvent-free reactions and catalytic processes have been explored to minimize waste and energy consumption, aligning with global initiatives to promote environmental responsibility in chemical manufacturing.

The pharmacological profile of derivatives derived from Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 2-(trifluoromethyl) continues to be a focal point in academic research. Preclinical studies have revealed intriguing interactions with biological targets, suggesting potential therapeutic benefits in areas such as neurodegenerative diseases and metabolic disorders. The compound's ability to cross the blood-brain barrier has also been noted as a significant advantage for central nervous system drug development.

Industrial applications of this compound are expanding beyond traditional pharmaceuticals into agrochemicals and specialty chemicals. Its unique structural features make it a valuable precursor for synthesizing high-performance materials with enhanced durability and functionality.

The future prospects for Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 2-(trifluoromethyl) are bright, with ongoing research aimed at uncovering new synthetic pathways and expanding its utility across multiple domains. Collaborative efforts between academia and industry are expected to drive innovation, leading to novel applications that benefit society.